The reactivity of co-ordinated carbonate. Part I. Exchange of oxygen atoms between carbonatotetra-amminecobalt(III) and [18O]water
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000184
Abstract
The exchange of oxygen atoms between carbonatotetra-amminecobalt(III) cation and solvent water has been studied, using the oxygen-18 isotope. All three oxygen atoms of the co-ordinated carbonate group appear to exchange at the same rate, and this is interpreted in terms of a reversible one-ended dissociation reaction.
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